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Compound of Interest

Compound Name:
9-(2-Biphenylyl)-10-

bromoanthracene

Cat. No.: B1291625 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed technical overview of the molecular weight of 9-(2-
Biphenylyl)-10-bromoanthracene. It includes the molecular formula, a comprehensive

calculation of the molecular weight based on the atomic weights of its constituent elements,

and a summary of the methodologies used for such determinations.

Introduction
9-(2-Biphenylyl)-10-bromoanthracene is an organic compound of interest in various research

and development applications. Accurate determination of its molecular weight is fundamental

for quantitative analysis, stoichiometric calculations, and material characterization. This guide

outlines the precise molecular weight and the underlying calculations based on standard

atomic weights.

Molecular Formula and Structure
The chemical structure of 9-(2-Biphenylyl)-10-bromoanthracene is composed of a

bromoanthracene core with a biphenyl substituent. The established molecular formula for this

compound is C₂₆H₁₇Br[1][2][3].
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The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the molecular formula and the standard atomic weights of the

constituent elements as provided by the International Union of Pure and Applied Chemistry

(IUPAC).

Atomic Weights of Constituent Elements
The atomic weights of Carbon, Hydrogen, and Bromine are essential for the calculation. These

values represent the weighted average of the masses of their naturally occurring isotopes.

Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 26 ~12.011 312.286

Hydrogen H 17 ~1.008 17.136

Bromine Br 1
~79.904[4][5][6]

[7]
79.904

Total 409.326

Note: The standard atomic weight for Carbon is within the range [12.0096, 12.0116][8] and for

Hydrogen is [1.00784, 1.00811][9]. The values used in the table are the conventionally

accepted figures for standard chemical calculations.

Calculated Molecular Weight
Based on the summation of the atomic weights, the molecular weight of 9-(2-Biphenylyl)-10-
bromoanthracene is calculated to be approximately 409.33 g/mol [1][2][3][10].

Experimental Protocols for Molecular Weight
Verification
The theoretical molecular weight is confirmed experimentally, most commonly through mass

spectrometry.
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Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of 9-(2-Biphenylyl)-10-bromoanthracene is prepared

in a suitable volatile organic solvent (e.g., toluene, dichloromethane).

Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI) to prevent fragmentation and preserve the molecular ion.

Mass Analysis: The resulting ions are guided into a high-resolution mass analyzer (e.g.,

Time-of-Flight (TOF), Orbitrap, or Fourier-Transform Ion Cyclotron Resonance (FT-ICR)).

Detection: The mass-to-charge ratio (m/z) of the ions is measured with high precision. For

the molecular ion [M]⁺ or [M+H]⁺, this value corresponds to the molecular weight.

Data Analysis: The obtained mass spectrum will show a characteristic isotopic pattern for

bromine-containing compounds (due to the presence of nearly equal abundances of ⁷⁹Br and

⁸¹Br isotopes), which further confirms the elemental composition. The monoisotopic mass is

determined from the peak corresponding to the most abundant isotopes (¹²C, ¹H, ⁷⁹Br).

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of the

compound from its constituent elements.
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Carbon (C)
26 atoms

12.011

26 * 12.011 = 312.286

Hydrogen (H)
17 atoms

1.008

17 * 1.008 = 17.136

Bromine (Br)
1 atom

79.904

1 * 79.904 = 79.904

Molecular Weight of
C₂₆H₁₇Br

(409.33 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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